Cas no 62617-53-2 (2(1H)-Pyridinone, 1-methyl-4-(methylamino)-3-nitro-)

• Product name: 2(1H)-Pyridinone, 1-methyl-4-(methylamino)-3-nitro-
• CAS No: 62617-53-2
• MF: C₇H₉N₃O₃
• MW: 183.16466
• CID: 437940
• PubChem ID: 14148518

2(1H)-Pyridinone, 1-methyl-4-(methylamino)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 1-methyl-4-(methylamino)-3-nitro-
• 1-methyl-4-(methylamino)-3-nitropyridin-2-one
• 1-Methyl-4-(methylamino)-3-nitropyridin-2(1H)-one
• 62617-53-2
• DTXSID80556611

• Inchi： InChI=1S/C7H9N3O3/c1-8-5-3-4-9(2)7(11)6(5)10(12)13/h3-4,8H,1-2H3
• InChI Key： TYSKEIPBLILAON-UHFFFAOYSA-N
• SMILES： CNC1=C(C(=O)N(C=C1)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.06447
• Monoisotopic Mass: 183.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• PSA: 75.48